Barium peroxide

• CAS No.: 1304-29-6
• Product Name: Barium peroxide
• Molecular Formula: BaO2
• Molecular Weight: 169.33 g/mol
• IUPAC Name: barium(2+);peroxide
• Standard InChI: InChI=1S/Ba.O2/c;1-2/q+2;-2
• Standard InChIKey: ZJRXSAYFZMGQFP-UHFFFAOYSA-N
• Isomeric SMILES: [O-][O-].[Ba+2]
• Impurities: The article of commerce contains about 85% barium peroxide; the remainder is chiefly barium oxide.
• SMILES: [O-][O-].[Ba+2]
• Canonical SMILES: [O-][O-].[Ba+2]
• Boiling Point: 800 °C (decomposes)
• Colorform: White or grayish-white, heavy powde
• Density: 4.96 at 68 °F (USCG, 1999); 4.96 g/cu cm; Relative density (water = 1): 5.0
• Melting Point: 842 °F (USCG, 1999); 450 °C
• Physical Description: Barium peroxide appears as a grayish-white granular solid. Insoluble in water. Noncombustible, but accelerates the burning of combustible material. Mixture with finely divided combustible material may be explosive. Mixtures with combustible material may be ignited by friction or contact with moisture.; DryPowder; WHITE OR GREY-TO-WHITE POWDER.
• Description: Barium peroxide appears as a grayish-white granular solid. Insoluble in water. Noncombustible, but accelerates the burning of combustible material. Mixture with finely divided combustible material may be explosive. Mixtures with combustible material may be ignited by friction or contact with moisture.
• Shelf Life: Decomposes slowly in air.
• Solubility: 0.091 g/100 g water at 20 °C; Solubility in water: poo
• PubChem Compound: 14773
• Last Modified: Nov 11 2021